Cas no 3243-24-1 (4H-Imidazo4,5-cpyridin-4-one)

• Product Name: 4H-Imidazo4,5-cpyridin-4-one
• CAS No: 3243-24-1
• MF: C₆H₅N₃O
• MW: 135.123400449753
• MDL: MFCD16879067
• CID: 43960
• PubChem ID: 236528
• Update Time: 2025-11-02

4H-Imidazo4,5-cpyridin-4-one Chemical and Physical Properties

Names and Identifiers

• 4H-Imidazo[4,5-c]pyridin-4-one
• 4,7,9-Triazabicyclo[4.3.0]nona-2,7,10-trien-5-one
• 1H-IMIDAZO[4,5-C]PYRIDIN-4-OL
• 3-deazahypoxanthine
• imidazo<4,5-c>pyridin-4-one
• imidazo<4,5-c>pyridine-4-one
• SCHEMBL11123356
• NSC39096
• 1H,4H,5H-imidazo[4,5-c]pyridin-4-one
• Z2692093689
• F17530
• 3243-24-1
• AKOS022719087
• 4H-IMidazo[4,5-c]pyridin-4-one,3,5-dihydro-
• DS-9041
• EN300-172522
• AKOS006351749
• NSC-39096
• 4H-Imidazo[4,5-c]pyridin-4-one, 1,5-dihydro-
• AKOS023824493
• 3,5-dihydro-4H-imidazo[4,5-c]pyridin-4-one
• ITFPSSOGLQUVLD-UHFFFAOYSA-N
• DTXSID90954189
• SCHEMBL906665
• 4H-IMidazo[4,5-c]pyridin-4-one, 3,5-dihydro-
• 1,5-dihydroimidazo[4,5-c]pyridin-4-one
• 3H-imidazo[4,5-c]pyridin-4-ol
• CS-0005529
• A821270
• MFCD00186962
• 4H-Imidazo4,5-cpyridin-4-one

• MDL： MFCD16879067
• Inchi： 1S/C6H5N3O/c10-6-5-4(1-2-7-6)8-3-9-5/h1-3H,(H,7,10)(H,8,9)
• InChI Key： ITFPSSOGLQUVLD-UHFFFAOYSA-N
• SMILES： O=C1C2=C(C=CN1)NC=N2

Computed Properties

• Exact Mass: 135.04300
• Monoisotopic Mass: 135.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.8A^2
• XLogP3: -0.2

Experimental Properties

• Density: 1.443
• Boiling Point: 648.6°C at 760 mmHg
• Flash Point: 346.1°C
• Refractive Index: 1.647
• PSA: 61.80000
• LogP: 0.66350

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridinones

Additional information on 4H-Imidazo4,5-cpyridin-4-one

Comprehensive Overview of 4H-Imidazo[4,5-c]pyridin-4-one (CAS No. 3243-24-1): Properties, Applications, and Research Insights

4H-Imidazo[4,5-c]pyridin-4-one (CAS No. 3243-24-1) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and materials science research. Its unique imidazo[4,5-c]pyridine scaffold makes it a versatile building block for drug discovery and advanced material design. This article delves into its molecular structure, synthesis pathways, and emerging applications, addressing common queries such as "What is 4H-Imidazo[4,5-c]pyridin-4-one used for?" and "How is CAS 3243-24-1 synthesized?".

The compound's fused imidazole-pyridine core exhibits remarkable electronic properties, making it valuable in optoelectronic materials and catalysis. Researchers have explored its potential in kinase inhibitor development, leveraging its ability to modulate protein-protein interactions. Recent studies highlight its role in designing selective enzyme inhibitors, aligning with the growing demand for targeted therapeutics in oncology and immunology.

From a synthetic chemistry perspective, 3243-24-1 can be prepared via cyclocondensation reactions or transition-metal-catalyzed methodologies. Innovations in green chemistry have led to improved yields and reduced environmental impact, addressing sustainability concerns in chemical manufacturing. Analytical techniques like HPLC and LC-MS are critical for purity assessment, especially when the compound is used in high-throughput screening platforms.

The thermal stability and solubility profile of 4H-Imidazo[4,5-c]pyridin-4-one have been extensively characterized, with data showing compatibility with polar aprotic solvents. These properties are crucial for formulation scientists developing drug delivery systems. Notably, its hydrogen-bonding capacity enables cocrystal formation, a trending topic in pharmaceutical solid-state chemistry.

In material science, derivatives of CAS 3243-24-1 demonstrate promising charge transport characteristics for organic semiconductors. This aligns with industry demands for flexible electronics and OLED technologies. Computational studies using DFT calculations have further elucidated its electronic structure, facilitating rational design of functional materials.

Quality control of 4H-Imidazo[4,5-c]pyridin-4-one requires stringent spectroscopic validation, including 1H/13C NMR and FT-IR analysis. The compound's chromatographic behavior has been optimized for industrial-scale production, with patent literature describing novel purification techniques. These advancements respond to market needs for high-purity intermediates in API manufacturing.

Emerging applications include its use as a fluorescent probe in biochemical assays and as a ligand in coordination chemistry. The compound's structure-activity relationships continue to be explored through combinatorial chemistry approaches, particularly in fragment-based drug design. Such studies often address the query "How does 4H-Imidazo[4,5-c]pyridin-4-one interact with biological targets?"

Regulatory aspects of 3243-24-1 emphasize compliance with REACH and GMP standards when used in pharmaceutical contexts. Safety data sheets provide guidance on proper handling, though the compound is not classified as hazardous under current OSHA guidelines. Storage recommendations typically suggest anhydrous conditions to maintain stability.

The scientific community continues to investigate novel derivatives, with recent publications focusing on structure-property optimization for specific applications. This aligns with search trends for "modified imidazopyridine compounds" and "CAS 3243-24-1 derivatives." The compound's versatility ensures its relevance in cutting-edge research across multiple disciplines.